Virol A

• Molecular Formula: C17H24O2
• Molecular Weight: 260.4 g/mol
• IUPAC Name: (8E,10E,12S)-heptadeca-8,10-dien-4,6-diyne-1,12-diol
• InChI: InChI=1S/C17H24O2/c1-2-3-11-14-17(19)15-12-9-7-5-4-6-8-10-13-16-18/h7,9,12,15,17-19H,2-3,10-11,13-14,16H2,1H3/b9-7+,15-12+/t17-/m0/s1
• InChI Key: UYZBGAFJAALREV-WHLLTAFYSA-N
• Isomeric SMILES: CCCCC[C@@H](/C=C/C=C/C#CC#CCCCO)O
• Canonical SMILES: CCCCCC(C=CC=CC#CC#CCCCO)O
• synonyms: virol A

Description

Virol A is a natural product found in Cicuta virosa with data available.

Scientific Research Applications

1. Historical Marketing and Societal Impact

Virol A was marketed in early 20th-century Britain as a malt extract preparation, largely leveraging the era's scientific discourses. Advertisements strategically embedded the product in health-related concerns like malnutrition and anxiety, creating an image of scientific rationality despite lacking explicit scientific backing. This case study highlights the intersection of marketing, societal norms, and perceived scientific authority (O’Hagan, 2021).

2. Virtual Laboratories in Virology Research

This compound played a role in the Virolab project, which aimed to create a Virtual Laboratory for Infectious Diseases. This initiative integrated various data sources, like patient databases and literature on drug resistance, to facilitate medical knowledge discovery and support decision-making in HIV drug resistance research (Caroprese et al., 2009).

3. Molecular Interactions and Inhibition Studies

A significant aspect of this compound research involves its molecular interactions. One study focused on its inhibitory effect on GABA-induced Cl- currents in rat hippocampal neurons, providing insights into its potential molecular mechanisms and implications for neurological research (Uwai et al., 2001).

4. Integrative Approach in Virology Education

The integration of virology, including the structure and detection technology of viruses like SARS-CoV-2, into the curriculum of Analytical Chemistry courses illustrates the educational applications of this compound research. This approach enhances students' understanding of virology's role in chemistry and broader scientific contexts (Lei et al., 2020).

5. Computational Advancements in Virology

Advances in computer science have significantly impacted virology research, with projects like ViroLab employing grid-based systems for disease study from DNA to treatment responses. This demonstrates the role of computational tools in understanding and addressing viral infections (Sloot et al., 2006).